Cas no 1286725-11-8 (1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine)
1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine
- (2,5-dichlorophenyl)-[4-(imidazol-1-ylmethyl)piperidin-1-yl]methanone
- F5822-0057
- VU0521254-1
- AKOS024519444
- (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(2,5-dichlorophenyl)methanone
- 1286725-11-8
- 1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine
-
- Inchi: 1S/C16H17Cl2N3O/c17-13-1-2-15(18)14(9-13)16(22)21-6-3-12(4-7-21)10-20-8-5-19-11-20/h1-2,5,8-9,11-12H,3-4,6-7,10H2
- InChI Key: UMFNDUPYWVOQBC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(N1CCC(CN2C=NC=C2)CC1)=O)Cl
Computed Properties
- Exact Mass: 337.0748676g/mol
- Monoisotopic Mass: 337.0748676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.1Ų
1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5822-0057-2μmol |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-5μmol |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-10μmol |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-20μmol |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-1mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-2mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-3mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-4mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-5mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0057-10mg |
1-(2,5-dichlorobenzoyl)-4-[(1H-imidazol-1-yl)methyl]piperidine |
1286725-11-8 | 10mg |
$79.0 | 2023-09-09 |
1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine
Comprehensive Overview of 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine (CAS No. 1286725-11-8)
1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine (CAS No. 1286725-11-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a piperidine backbone with imidazole and dichlorobenzoyl functional groups, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold for targeting various enzymes and receptors.
The molecular structure of 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine includes a piperidine ring substituted at the 4-position with a methylimidazole group and at the 1-position with a 2,5-dichlorobenzoyl moiety. This arrangement provides distinct electronic and steric properties, which are crucial for its interactions with biological targets. The presence of the imidazole ring is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, often contributing to hydrogen bonding and metal coordination in active sites.
One of the most searched questions about this compound revolves around its synthetic routes and scalability. Current literature suggests that 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine can be synthesized via multi-step organic reactions, including N-alkylation and amide coupling techniques. Optimizing these synthetic pathways is a hot topic in medicinal chemistry, as it directly impacts the compound's availability for preclinical studies. Researchers are also exploring greener synthetic methods to align with the growing demand for sustainable chemistry practices.
In terms of applications, 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine has shown promise in the development of central nervous system (CNS) therapeutics. Its structural similarity to known neuromodulators and enzyme inhibitors makes it a candidate for treating disorders such as anxiety, depression, and neurodegenerative diseases. Additionally, its imidazole component has been linked to antimicrobial activity, sparking interest in its potential as an anti-infective agent.
The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are another area of active research. Early studies indicate moderate lipophilicity, which could influence its blood-brain barrier permeability—a critical factor for CNS-targeted drugs. Computational modeling and in vitro assays are frequently used to predict its behavior in biological systems, addressing common queries about its drug-likeness and toxicity.
Market dynamics for 1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine reflect its niche yet growing demand. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for high-throughput screening and lead optimization programs. Its CAS No. 1286725-11-8 is often referenced in patent filings, underscoring its commercial relevance. Suppliers specializing in custom synthesis and building blocks for drug discovery are key players in this space.
From an SEO perspective, terms like "1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine supplier", "CAS 1286725-11-8 price", and "synthesis of imidazole-piperidine derivatives" are frequently searched, highlighting the need for detailed technical content. This article addresses those queries while emphasizing the compound's scientific and industrial significance. Future research may focus on its structure-activity relationships (SAR) and clinical potential, aligning with trends in precision medicine and targeted therapy.
1286725-11-8 (1-(2,5-dichlorobenzoyl)-4-(1H-imidazol-1-yl)methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)